2-methoxy-N-{4-[(3-phenylpropanoyl)amino]phenyl}benzamide

• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 2-methoxy-N-[4-(3-phenylpropanoylamino)phenyl]benzamide
• InChI: InChI=1S/C23H22N2O3/c1-28-21-10-6-5-9-20(21)23(27)25-19-14-12-18(13-15-19)24-22(26)16-11-17-7-3-2-4-8-17/h2-10,12-15H,11,16H2,1H3,(H,24,26)(H,25,27)
• InChI Key: DZEUYZKTNRCVQV-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)NC(=O)CCC3=CC=CC=C3

Description

2-methoxy-N-{4-[(3-phenylpropanoyl)amino]phenyl}benzamide, also known as MPAP, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPAP is a small molecule that belongs to the class of benzamides and has been shown to have a wide range of biological effects.

Mechanism of Action

The mechanism of action of 2-methoxy-N-{4-[(3-phenylpropanoyl)amino]phenyl}benzamide is not fully understood, but it is thought to involve the modulation of the dopaminergic and serotonergic systems in the brain. This compound has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. In addition, this compound has been shown to have anti-inflammatory effects, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including modulation of neurotransmitter levels, neuroprotection, and anti-inflammatory effects. This compound has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. In addition, this compound has been shown to have anti-inflammatory effects, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

2-methoxy-N-{4-[(3-phenylpropanoyl)amino]phenyl}benzamide has several advantages for use in lab experiments, including its small size, high purity, and well-defined structure. However, this compound also has some limitations, including its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 2-methoxy-N-{4-[(3-phenylpropanoyl)amino]phenyl}benzamide, including further studies on its mechanism of action, its potential therapeutic applications, and its safety and toxicity profile. In addition, there is a need for further research on the optimal dosing and administration of this compound for its potential therapeutic applications. Finally, there is a need for further research on the development of novel analogs of this compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-methoxy-N-{4-[(3-phenylpropanoyl)amino]phenyl}benzamide involves several steps, starting with the reaction of 4-aminobenzoyl chloride with 3-phenylpropanoic acid to form 4-[(3-phenylpropanoyl)amino]benzoic acid. The resulting compound is then reacted with 2-methoxyaniline to form the final product, this compound. The synthesis method has been optimized to yield high purity and high yield of this compound.

Scientific Research Applications

2-methoxy-N-{4-[(3-phenylpropanoyl)amino]phenyl}benzamide has been extensively studied for its potential therapeutic applications, including as an antidepressant, antipsychotic, and anti-inflammatory agent. This compound has been shown to have a positive effect on mood and behavior in animal models of depression and anxiety. In addition, this compound has been shown to have a neuroprotective effect in models of neurodegenerative diseases, such as Parkinson's disease.